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Compound of Interest

2-(4-Benzoylphenyl)-2-
Compound Name:

phenylacetamide
CAS No.: 338791-83-6
Cat. No.: B2425636

Get Quote

Executive Technical Summary

2-(4-Benzoylphenyl)-2-phenylacetamide (CAS: 338791-83-6) is a lipophilic amide derivative
featuring a diphenylmethane scaffold substituted with a para-benzoyl group. This unique
architecture positions it at the intersection of several bioactive chemotypes.

e Chemical Class: Diarylacetamide / Benzophenone derivative.

+ Primary Pharmacophore: The molecule combines a phenylacetamide core (common in
anticonvulsants and ion channel blockers) with a benzophenone moiety (a privileged scaffold
for UV-active probes and kinase inhibitors).

» Predicted Biological Activity (SAR-based):

o Kv1.3 Potassium Channel Blocker: Structural homology to diphenyl-based blockers
suggests potential efficacy in modulating T-cell mediated immunity.

o 11
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-HSD1 Inhibitor: The bulky, lipophilic nature of the diaryl group fits the hydrophobic binding
pocket of 11

-hydroxysteroid dehydrogenase type 1.

o Photoaffinity Probe: The benzophenone group serves as a photo-activatable crosslinker
for identifying drug-target interactions.

Chemical Structure & Synthesis Strategy

The synthesis and structural integrity of this compound are critical for its application in
biological assays.

2.1 Structural Analysis

The molecule consists of an acetamide "head" group attached to a central carbon (alpha-
carbon), which bears two bulky substituents:

» A Phenyl ring (providing lipophilicity).
¢ A 4-Benzoylphenyl group (providing both steric bulk and a photo-active carbonyl).

This "T-shaped" or "Y-shaped" hydrophobic arrangement is characteristic of ligands that bind to
large hydrophobic pockets in enzymes or allosteric sites on ion channels.

2.2 Synthesis Protocol (Amidation Route)

The most robust synthesis involves the amidation of the corresponding acetic acid precursor.

Reagents:

Precursor: 2-(4-Benzoylphenyl)-2-phenylacetic acid.

Coupling Agent: HATU or EDC/HOBL.

Amine Source: Ammonium chloride (

) or Ammonia in methanol.

Solvent: DMF or DCM.
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Step-by-Step Methodology:

» Activation: Dissolve 1.0 eq of 2-(4-Benzoylphenyl)-2-phenylacetic acid in anhydrous DMF
under

atmosphere. Add 1.2 eq of HATU and 2.0 eq of DIPEA. Stir for 30 minutes at
to form the activated ester.

e Amidation: Add 3.0 eq of Ammonium chloride (solid) or a solution of
in methanol.

e Reaction: Allow the mixture to warm to room temperature and stir for 12—16 hours. Monitor
by TLC (EtOAc/Hexane 1:1) or LC-MS.

o Workup: Dilute with EtOAc, wash sequentially with

HCI, saturated

, and brine. Dry over

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(Gradient: 0-50% EtOAc in Hexanes).

2-(4-Benzoylphenyl)- DME, 0°C | Activation o | Activated Ester + NH3 source _ | Amidation RT, 12h _ | 2-(4-Benzoylphenyl)-
2-phenylacetic acid "1 (HATU/IDIPEA) "1 Intermediate 7] (NH4CI/ NH3) 71 2-phenylacetamide

Click to download full resolution via product page
Figure 1: Synthetic pathway via amide coupling.

Biological Activity & Mechanism of Action[1][2]

While specific pharmacological data for CAS 338791-83-6 is often proprietary, its chemotype
allows for precise biological profiling based on Structure-Activity Relationships (SAR).
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3.1 Kv1.3 Potassium Channel Blockade

The Kv1.3 channel is a critical target for autoimmune diseases (e.g., Multiple Sclerosis,
Psoriasis). Blockers of this channel typically feature a lipophilic "anchor" connected to a polar
"linker."

e Mechanism: The diphenyl moiety of 2-(4-Benzoylphenyl)-2-phenylacetamide likely inserts
into the hydrophobic fenestrations of the Kv1.3 pore vestibule, while the amide group
interacts with external pore residues (e.g., His399 or Asp386).

» Relevance: This compound mimics the pharmacophore of Psora-4 and PAP-1 derivatives
(though structurally distinct) by utilizing the benzophenone system to mimic the bulky
lipophilic groups required for high-affinity binding (nM range).

3.211

-HSD1 Inhibition
11

-Hydroxysteroid Dehydrogenase Type 1 converts cortisone to cortisol. Inhibitors are sought for
treating metabolic syndrome and type 2 diabetes.

e SAR Alignment: Many potent 11

-HSDL1 inhibitors feature a bulky adamantyl or diphenyl group attached to an amide or urea
linker. The 2,2-diphenylacetamide core is a known scaffold for this target, providing the
necessary hydrophobic bulk to fill the enzyme's substrate-binding pocket.

3.3 Photoaffinity Labeling (Chemical Biology)

The benzophenone group is a classic photo-activatable moiety.

« Utility: Upon irradiation with UV light (350-360 nm), the benzophenone carbonyl transitions
to a triplet diradical state. This radical can abstract a hydrogen atom from a nearby amino
acid residue (within 3-4 A) on a target protein, forming a covalent C-C bond.

o Application: This compound can be used as a probe to map the binding sites of
phenylacetamide-based drugs on receptors (e.g., identifying the binding pocket on Kv1.3 or
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TSPO).

Experimental Protocols for Validation

To validate the biological activity of this compound, the following standardized protocols should
be employed.

4.1 Kv1.3 Patch-Clamp Electrophysiology Assay

Objective: Determine the

for potassium channel blockade.

e Cell Line: CHO (Chinese Hamster Ovary) cells stably expressing human Kv1.3 channels.
 Solution Preparation:
o Extracellular: 135 mM NaCl, 5 mM KCI, 10 mM HEPES, 1.8 mM

, 1 mM
(pH 7.4).
o Intracellular (Pipette): 10 mM NaCl, 135 mM KCI, 10 mM HEPES, 5 mM EGTA, 1 mM

(pH 7.2).

o Compound Preparation: Dissolve 2-(4-Benzoylphenyl)-2-phenylacetamide in DMSO to 10
mM stock. Dilute to test concentrations (0.1 nM — 10

M) in extracellular solution (final DMSO < 0.1%).

¢ Protocol:

o

Establish Whole-Cell configuration.

[¢]

Hold membrane potential at -80 mV.

[¢]

Apply depolarizing pulses to +40 mV for 200 ms every 30 seconds.

o

Perfuse compound and record steady-state current inhibition.
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e Analysis: Fit data to the Hill equation:

4.2 Photoaffinity Labeling Protocol

Objective: Covalently label the target protein to identify the binding site.
¢ Incubation: Incubate the purified protein (e.g., Kv1.3 membrane prep) with

of the compound (optionally tritiated or biotinylated analog) for 30 mins at
in the dark.

e Irradiation: Irradiate the sample with UV light (365 nm, UV lamp) for 10—30 minutes on ice.
Distance: ~5 cm.

e Analysis:
o Perform SDS-PAGE.
o If using a radioligand, analyze via autoradiography.

o If using Mass Spectrometry (LC-MS/MS), digest the protein with trypsin and identify the
modified peptide mass shift (+315.37 Da).
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Figure 2: Experimental workflow for functional validation and binding site mapping.

Data Summary & Properties

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b2425636/docs?utm_src=pdf-body-img#2-4-benzoylphenyl-2-phenylacetamide-biological-potential-technical-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2425636?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Notes
CAS Number 338791-83-6 Primary identifier
Formula
Molecular Weight 315.37 g/mol
Highly lipophilic; requires
LogP (Predicted) ~3.5-4.2 gy TIpop - q.
DMSO for solubilization
_ Critical for binding site
H-Bond Donors 1 (Amide NH) ) )
interaction
H-Bond Acceptors 2 (Amide CO, Ketone CO)
Allows conformational
Rotatable Bonds 4 . o
adaptation to binding pockets
60.4 Good membrane permeability

Topological Polar Surface Area )
predicted
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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